Cas no 7721-31-5 ([4-(6-aminopurin-9-yl)-2-phenyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol)

• Product Name: [4-(6-aminopurin-9-yl)-2-phenyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol
• CAS No: 7721-31-5
• MF: C₁₇H₁₇N₅O₄
• MW: 355.347983121872
• CID: 983276
• PubChem ID: 265289
• Update Time: 2025-04-20

[4-(6-aminopurin-9-yl)-2-phenyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-(6-aminopurin-9-yl)-2-phenyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol
• 9-(2,3-o-benzylidenepentofuranosyl)-9h-purin-6-amine
• AC1L6DNC
• AC1Q70JG
• AR-1H4921
• NSC101155
• O2,O3-Benzyliden-adenosin A
• O2',O3'-benzylidene-adenosine
• DTXSID00295318
• 7721-31-5
• NSC-101155
• SCHEMBL26372989

• Inchi： 1S/C17H17N5O4/c18-14-11-15(20-7-19-14)22(8-21-11)16-13-12(10(6-23)24-16)25-17(26-13)9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16-17,23H,6H2,(H2,18,19,20)
• InChI Key： SUQRZCNRGOUISV-UHFFFAOYSA-N
• SMILES： O1C(CO)C2C(C1N1C=NC3C(N)=NC=NC1=3)OC(C1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 355.12821
• Monoisotopic Mass: 355.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.54
• LogP: 1.36220